Cas no 112674-67-6 (D-Valine, N-(aminocarbonyl)-3-methyl-)

• Product Name: D-Valine, N-(aminocarbonyl)-3-methyl-
• CAS No: 112674-67-6
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 1200480
• PubChem ID: 10942950
• Update Time: 2025-04-20

D-Valine, N-(aminocarbonyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-(aminocarbonyl)-3-methyl-
• (2R)-2-(carbamoylamino)-3,3-dimethylbutanoic acid
• SCHEMBL7526611
• DTXSID701293516
• N-(Aminocarbonyl)-3-methyl-D-valine
• 112674-67-6

• Inchi： 1S/C7H14N2O3/c1-7(2,3)4(5(10)11)9-6(8)12/h4H,1-3H3,(H,10,11)(H3,8,9,12)/t4-/m0/s1
• InChI Key： JDFUKHCIGQJBDY-BYPYZUCNSA-N
• SMILES： OC([C@@H](C(C)(C)C)NC(N)=O)=O

Computed Properties

• Exact Mass: 174.10052
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42